Cas no 1049495-03-5 (N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide
• CAS No: 1049495-03-5
• MF: C₂₂H₂₀F₃N₅O₃S
• MW: 491.486113548279
• CID: 6242469
• PubChem ID: 42317956
• Update Time: 2025-10-05

N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide
• VU0640644-1
• N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]-2-(trifluoromethyl)benzamide
• N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide
• N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2-(trifluoromethyl)benzamide
• F5287-0084
• 1049495-03-5
• AKOS024505285

• Inchi： 1S/C22H20F3N5O3S/c23-22(24,25)19-4-2-1-3-18(19)21(31)28-16-5-7-17(8-6-16)34(32,33)30-13-11-29(12-14-30)20-15-26-9-10-27-20/h1-10,15H,11-14H2,(H,28,31)
• InChI Key： SKGCUAFLIXZODY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC=CC=1C(F)(F)F)=O)(N1CCN(C2C=NC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 491.12389518g/mol
• Monoisotopic Mass: 491.12389518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide

Research Brief on N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide (CAS: 1049495-03-5)

The compound N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide (CAS: 1049495-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its molecular structure, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a pyrazine ring linked to a piperazine moiety via a sulfonyl bridge, and a trifluoromethyl-substituted benzamide group. These structural elements contribute to its high binding affinity for specific biological targets, particularly in the context of kinase inhibition. Preliminary in vitro assays have demonstrated potent inhibitory activity against several kinases implicated in cancer and inflammatory diseases.

One of the most promising aspects of this compound is its selectivity profile. Unlike many kinase inhibitors that suffer from off-target effects, N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide exhibits a remarkable specificity for certain kinase isoforms. This selectivity is attributed to the precise orientation of its functional groups, which allows it to interact with unique amino acid residues in the target kinases' ATP-binding pockets.

In vivo studies have further validated the compound's therapeutic potential. Animal models of cancer and autoimmune disorders have shown significant reductions in disease progression following treatment with this compound. Notably, its pharmacokinetic properties, including oral bioavailability and metabolic stability, make it a strong candidate for further development. Researchers are currently optimizing its formulation to enhance its efficacy and reduce potential side effects.

Despite these promising results, challenges remain. The compound's synthesis involves multiple steps, some of which yield low quantities of the desired product. Efforts are underway to streamline the synthesis process and improve yields. Additionally, long-term toxicity studies are needed to ensure its safety for clinical use.

In conclusion, N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)-2-(trifluoromethyl)benzamide represents a compelling case study in the design of selective kinase inhibitors. Its unique structural attributes and promising biological activity underscore its potential as a therapeutic agent. Continued research and development efforts will be crucial to fully realize its clinical applications.